molecular formula C22H26N2O3 B5678630 3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide

3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide

Cat. No. B5678630
M. Wt: 366.5 g/mol
InChI Key: WBZLVSMVXMPZQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to 3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide often involves condensation reactions, cyclization, and functional group transformations. For instance, related compounds have been synthesized by condensation of specific isocyanates with amines, followed by cyclization with hydrazine hydrate (Jiu-Fu Lu et al., 2017).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined through crystallographic studies, revealing insights into the conformation and arrangement of the molecular framework. For example, the crystal structure of a related compound was found to belong to the monoclinic system, providing valuable information on molecular dimensions and spatial configuration (Jiu-Fu Lu et al., 2017).

Chemical Reactions and Properties

The chemical behavior of compounds like this compound can be explored through various reactions, such as isomerization, which leads to the formation of novel heterocyclic frameworks (T. Mayer & G. Maas, 1992).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are crucial for understanding the applicability and handling of the compound. These properties are determined through experimental studies, often involving X-ray crystallography and thermal analysis.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group characteristics, define the potential applications of the compound in synthesis and drug development. Studies on related compounds have shown distinct inhibitory activities against various cell lines, indicating their potential in therapeutic applications (X. Ji et al., 2018).

properties

IUPAC Name

3-morpholin-4-yl-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26N2O3/c25-22(19-5-3-6-20(15-19)24-9-12-26-13-10-24)23-16-17-8-11-27-21-7-2-1-4-18(21)14-17/h1-7,15,17H,8-14,16H2,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WBZLVSMVXMPZQQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=CC=CC=C2CC1CNC(=O)C3=CC(=CC=C3)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.